Cas no 1156896-94-4 (3-fluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 3-fluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1156896-94-4
• MF: C₉H₈FN₃S
• MW: 209.243323326111
• CID: 5230748
• PubChem ID: 43663906
• Update Time: 2026-03-07

3-fluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-methanamine, N-(3-fluorophenyl)-
• 3-fluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C9H8FN3S/c10-7-2-1-3-8(4-7)11-5-9-6-14-13-12-9/h1-4,6,11H,5H2
• InChI Key： BHOFTFWCRHCIFO-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2=CC=CC(F)=C2)N=N1

Additional information on 3-fluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline

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3-Fluoro-N-(1,2,3-Thiadiazol-4-Yl)Methylaniline: A Comprehensive Overview

3-Fluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline, also known by its CAS number 1156896-94-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery and advanced materials development.

The molecular structure of 3-fluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline consists of a fluoro-substituted aniline moiety connected to a thiadiazole ring via a methylene group. This arrangement imparts the compound with distinct electronic and steric properties. The thiadiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. The presence of the fluorine atom further enhances the compound's reactivity and selectivity in synthetic processes.

Recent research has focused on the synthesis and characterization of 3-fluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline. Scientists have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel method involving the reaction of aniline derivatives with thiadiazole precursors under specific conditions. This approach not only improved the reaction efficiency but also provided insights into the mechanistic aspects of thiadiazole formation.

The applications of 3-fluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline are diverse and promising. In the pharmaceutical industry, this compound has shown potential as a lead molecule for drug development due to its ability to modulate key biological targets. For example, studies have indicated that it may exhibit anti-inflammatory and antioxidant properties, making it a candidate for therapeutic agents against chronic diseases.

In addition to its pharmacological applications, 3-fluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline has been investigated for its role in materials science. Researchers have explored its use as a building block for constructing advanced materials such as polymers and nanoparticles. Its unique electronic properties make it suitable for applications in electronics and optoelectronics.

The environmental impact of synthesizing 3-fluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline is another area of interest. Recent studies have focused on developing eco-friendly synthesis methods that minimize waste and reduce energy consumption. Green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems with recyclable catalysts, have been proposed to enhance the sustainability of this compound's production.

In conclusion, 3-fluoro-N-(1,2,3-thiadiazol-4-yl)methylaniline, with its CAS number 1156896-94-4, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation. ]]>